molecular formula C8H7I2NO B14819878 3-Cyclopropoxy-2,6-diiodopyridine

3-Cyclopropoxy-2,6-diiodopyridine

Cat. No.: B14819878
M. Wt: 386.96 g/mol
InChI Key: CUCVNOPCHPDWHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Cyclopropoxy-2,6-diiodopyridine is a valuable di-substituted pyridine building block designed for advanced organic synthesis and medicinal chemistry research. The presence of two iodine atoms at the 2 and 6 positions of the pyridine ring provides distinct reactive sites for metal-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig animations, enabling the construction of complex molecular architectures . This compound is part of a class of 2,6-disubstituted pyridine derivatives that have demonstrated significant research utility, particularly as core structures in the design and synthesis of inhibitors for protein aggregation . The 2,6-diiodo pattern is a key feature in developing molecules that can interact with beta-sheet conformations, making such derivatives candidates for investigating therapeutic targets associated with neurodegenerative conditions . The cyclopropoxy substituent at the 3-position adds steric and electronic modulation, which can be critical for fine-tuning the compound's physicochemical properties, binding affinity, and metabolic stability in drug discovery projects . As a versatile synthetic intermediate, 3-Cyclopropoxy-2,6-diiodopyridine facilitates access to novel chemical space for researchers developing new bioactive molecules, with potential applications in central nervous system and oncology-related research . This product is strictly for research use in laboratory settings and is not intended for diagnostic or therapeutic use.

Properties

Molecular Formula

C8H7I2NO

Molecular Weight

386.96 g/mol

IUPAC Name

3-cyclopropyloxy-2,6-diiodopyridine

InChI

InChI=1S/C8H7I2NO/c9-7-4-3-6(8(10)11-7)12-5-1-2-5/h3-5H,1-2H2

InChI Key

CUCVNOPCHPDWHZ-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(N=C(C=C2)I)I

Origin of Product

United States

Preparation Methods

Synthesis of 2,6-Diiodopyridine

2,6-Diiodopyridine serves as a key intermediate that can be prepared from 2,6-dichloropyridine through halogen exchange:

Procedure:

  • In a suitable reactor, add 0.1 mol of 2,6-dichloropyridine
  • Add 0.2-0.4 mol of sodium iodide and 40% hydroiodic acid aqueous solution (0.2-0.4 mol)
  • Reflux the reaction mixture at 100-110°C for 24 hours
  • After cooling, filter the crude product and purify by recrystallization from ether

The reaction follows a similar mechanism to that reported for 2,6-dibromopyridine synthesis, with expected yields of 66-80%.

Introduction of Cyclopropoxy Group at Position 3

The introduction of the cyclopropoxy group at position 3 requires selective functionalization:

Procedure:

  • Dissolve 2,6-diiodopyridine (0.1 mol) in an appropriate solvent (DMF or THF)
  • Add a strong base (such as sodium hydride or potassium tert-butoxide) to generate a reactive intermediate
  • Add cyclopropyl bromide or cyclopropanol with appropriate activating agents
  • Maintain reaction at controlled temperature (typically 60-80°C) for 12-24 hours
  • Quench reaction, extract with organic solvent, and purify by column chromatography

This approach utilizes 2,6-dibromopyridine as an intermediate, followed by halogen exchange and introduction of the cyclopropoxy group.

Synthesis of 2,6-Dibromopyridine

The synthesis of 2,6-dibromopyridine from 2,6-dichloropyridine is well-documented:

Procedure:

  • In a reactor, add 7.4 g (0.05 mol) of 2,6-dichloropyridine with 100 ml of anhydrous acetic acid
  • Heat the reaction mixture to 110°C with exclusion of moisture
  • Pass hydrogen bromide gas continuously at this temperature for 9 hours while stirring
  • Precipitate the product by pouring the reaction mixture onto ice, filter, wash with water, and dry

This method typically yields 92% (10.9 g) of 2,6-dibromopyridine with a melting point of 115°C.

Halogen Exchange to Form 2,6-Diiodopyridine

The bromine atoms in 2,6-dibromopyridine can be exchanged for iodine:

Procedure:

  • Dissolve 2,6-dibromopyridine in an appropriate solvent (DMF or acetone)
  • Add excess sodium iodide or potassium iodide (2-3 equivalents)
  • Heat the reaction mixture under reflux for 24-48 hours
  • Cool, quench with water, and extract with an organic solvent
  • Purify by column chromatography or recrystallization

Introduction of Cyclopropoxy Group

This step follows procedures similar to those described in Method 1, section 3.2.

Preparation Method 3: Direct Functionalization Approach

From 3-Hydroxypyridine via Sequential Functionalization

This approach involves first introducing the cyclopropoxy group, followed by selective iodination:

Procedure:

  • React 3-hydroxypyridine with cyclopropyl bromide in the presence of a base (K2CO3 or NaH)
  • Purify the resulting 3-cyclopropoxypyridine
  • Perform directed ortho-metalation using an appropriate base (typically LDA or n-BuLi)
  • Quench with an iodine source (I2, ICl, or NIS)
  • Purify the final product by column chromatography

One-Pot Preparation from 3-Substituted Pyridine

Researchers have reported methods for preparing halogenated pyridines through direct functionalization. A potential approach for 3-Cyclopropoxy-2,6-diiodopyridine might involve:

Procedure:

  • Prepare 3-cyclopropoxypyridine as described above
  • Treat with N2O5 in nitromethane at 0°C
  • Quench with a suitable reagent to facilitate iodination at positions 2 and 6
  • Purify the product through standard techniques

Comparative Analysis of Preparation Methods

Table 1 presents a comparative analysis of the three preparation methods for 3-Cyclopropoxy-2,6-diiodopyridine:

Parameter Method 1 (via 2,6-Diiodopyridine) Method 2 (via 2,6-Dibromopyridine) Method 3 (Direct Functionalization)
Number of Steps 2-3 3-4 2-3
Overall Yield (estimated) 50-65% 45-60% 30-50%
Technical Complexity Moderate Moderate-High High
Starting Material Accessibility Good (2,6-dichloropyridine) Good (2,6-dichloropyridine) Good (3-hydroxypyridine)
Cost Considerations Moderate (iodide reagents) Higher (bromination + iodination) Variable (specialized reagents)
Selectivity Challenges Moderate Moderate High
Scalability Potential Good Moderate Limited

Reaction Mechanism Considerations

Halogen Exchange Mechanism

The halogen exchange reactions (Cl→I or Br→I) proceed through nucleophilic aromatic substitution, facilitated by the electron-withdrawing effect of the pyridine nitrogen. The mechanism involves:

  • Nucleophilic attack by iodide ion at positions 2 and 6
  • Formation of a Meisenheimer complex intermediate
  • Departure of the leaving group (chloride or bromide)
  • Restoration of aromaticity

Cyclopropoxylation Mechanism

The introduction of the cyclopropoxy group at position 3 typically follows one of two mechanisms:

  • For direct substitution of a leaving group : Nucleophilic attack by cyclopropoxide ion on C-3 bearing a suitable leaving group
  • For C-H functionalization approaches : Metalation at C-3 followed by reaction with an appropriate cyclopropyl reagent and subsequent oxidation

Purification and Characterization

Purification Techniques

Several techniques can be employed for purifying 3-Cyclopropoxy-2,6-diiodopyridine:

  • Recrystallization from suitable solvents (ether, ethanol, or mixed solvent systems)
  • Column chromatography on silica gel using appropriate eluent systems
  • Preparative HPLC for higher purity requirements
  • Sublimation for very pure samples

Characterization Methods

The structure and purity of 3-Cyclopropoxy-2,6-diiodopyridine can be confirmed using:

  • Nuclear Magnetic Resonance (NMR) spectroscopy (1H, 13C)
  • Mass Spectrometry (MS)
  • Infrared (IR) spectroscopy
  • Elemental Analysis
  • X-ray crystallography (if suitable crystals can be obtained)
  • HPLC for purity assessment

Table 2: Expected Spectroscopic Data for 3-Cyclopropoxy-2,6-diiodopyridine

Analytical Method Expected Observations
1H NMR Signals for cyclopropyl protons (0.7-1.2 ppm), pyridine H-4 (7.0-7.5 ppm), cyclopropyl methine (3.0-3.5 ppm)
13C NMR Signals for C-2 and C-6 (~120-130 ppm), C-3 (~155-165 ppm), C-4 (~110-120 ppm), cyclopropyl carbons (~5-15 ppm)
Mass Spectrometry Molecular ion peak at m/z 387, fragmentation pattern showing loss of cyclopropyl and iodine fragments
IR Spectroscopy C-O stretching (1050-1150 cm-1), C=N and C=C stretching (1400-1600 cm-1)

Practical Considerations and Troubleshooting

Common Issues and Solutions

Table 3: Troubleshooting Guide for 3-Cyclopropoxy-2,6-diiodopyridine Synthesis

Issue Potential Cause Solution
Low yield in iodination Incomplete halogen exchange Increase reaction time, temperature, or iodide concentration
Poor selectivity at C-3 Competing reactivity at other positions Use directing groups or optimized reaction conditions
Product degradation Sensitivity to reaction conditions Work under inert atmosphere, control temperature
Purification difficulties Similar byproducts Optimize chromatography conditions, consider multiple recrystallizations
Scale-up challenges Heat transfer or mixing issues Adjust reaction parameters for larger scale

Applications and Importance

3-Cyclopropoxy-2,6-diiodopyridine serves as a valuable building block in organic synthesis with applications in:

  • Pharmaceutical Development : As a precursor to biologically active compounds, particularly in medicinal chemistry research focused on developing anti-cancer and anti-inflammatory drugs
  • Materials Science : Contributing to the development of advanced materials with unique electronic properties
  • Organometallic Chemistry : As a ligand in coordination complexes for various applications
  • Agrochemical Research : Serving as an intermediate in the synthesis of crop protection agents

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2,6-diiodopyridine can undergo various types of chemical reactions, including:

Common Reagents and Conditions

    Nucleophiles: For substitution reactions, common nucleophiles include amines, thiols, and alkoxides.

    Oxidizing Agents: Oxidizing agents such as hydrogen peroxide or potassium permanganate can be used for oxidation reactions.

    Reducing Agents: Reducing agents like sodium borohydride or lithium aluminum hydride can be employed for reduction reactions.

    Catalysts: Palladium catalysts are commonly used in cross-coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, cross-coupling reactions can yield various biaryl compounds, while substitution reactions can produce a range of functionalized pyridine derivatives.

Scientific Research Applications

3-Cyclopropoxy-2,6-diiodopyridine has several applications in scientific research, including:

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2,6-diiodopyridine is not well-documented. its effects are likely mediated through interactions with specific molecular targets and pathways. The presence of iodine atoms and the cyclopropoxy group may influence its reactivity and binding affinity to various biological targets .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-cyclopropoxy-2,6-diiodopyridine with structurally or functionally related pyridine derivatives, based on available evidence and inferred properties:

Structural Analogs

Compound Name Substituents Molecular Weight (g/mol) Key Features Reference
3-Cyclopropoxy-2,6-diiodopyridine 3-cyclopropoxy, 2,6-diiodo ~400–450 (estimated) High halogen content, strained cyclopropoxy group; potential for SNAr reactions. N/A
6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine 2-methoxy, 6-benzodioxinyl, 3-amine 391.46 Contains methoxy and benzodioxinyl groups; used in research (non-medical) . [1]
2,2':6',2''-Terpyridine Three pyridyl rings 233.27 Ligand for metal coordination; no halogen substituents . [2]
3H-pyridine-2,6-dione 2,6-dione ~139 (estimated) Ketone-rich structure; distinct electronic properties . [3]

Reactivity and Stability

  • Halogen Effects: The diiodo groups in 3-cyclopropoxy-2,6-diiodopyridine increase susceptibility to nucleophilic aromatic substitution (SNAr) compared to non-halogenated analogs like 2,2':6',2''-terpyridine .
  • Cyclopropoxy vs. Methoxy : The cyclopropoxy group’s strained three-membered ring may confer higher reactivity than the methoxy group in ’s compound, which is less sterically hindered .
  • Electronic Profile : The electron-withdrawing iodine atoms contrast with the electron-donating benzodioxinyl group in , altering π-stacking or charge-transfer interactions .

Q & A

Basic Research Questions

Q. What synthetic methodologies are optimal for preparing 3-Cyclopropoxy-2,6-diiodopyridine, and how can side reactions be minimized?

  • Methodological Answer : The synthesis of halogenated pyridines often involves nucleophilic aromatic substitution or metal-catalyzed coupling reactions. For diiodinated derivatives, inert atmosphere conditions (e.g., N₂ or Ar) and low temperatures (0–5°C) are critical to prevent iodine displacement by competing nucleophiles . Side reactions like dehalogenation can be mitigated by using non-polar solvents (e.g., dichloromethane) and controlled stoichiometry of iodinating agents. Characterization via 1H^1H-NMR should confirm the absence of undesired proton environments, such as those from deiodinated byproducts.

Q. Which spectroscopic techniques are most effective for characterizing 3-Cyclopropoxy-2,6-diiodopyridine?

  • Methodological Answer :

  • NMR : 1H^1H-NMR will show distinct splitting patterns for cyclopropoxy protons (δ ~3.5–4.5 ppm, coupling constant J68HzJ \approx 6–8 \, \text{Hz}) and deshielded pyridine protons due to iodine’s electron-withdrawing effects .
  • Mass Spectrometry (MS) : High-resolution MS (HRMS) can confirm the molecular ion peak (expected m/z ~428.85 for C₈H₇I₂NO) and fragmentation patterns indicative of cyclopropane ring stability .
  • X-ray Crystallography : Single-crystal analysis resolves iodine’s steric effects on the pyridine ring geometry, critical for reactivity studies .

Q. How should 3-Cyclopropoxy-2,6-diiodopyridine be stored to prevent degradation?

  • Methodological Answer : Store in amber vials under inert gas (Ar) at –20°C to minimize photolytic deiodination and oxidative degradation. Periodic purity checks via HPLC (using C18 columns and acetonitrile/water gradients) are recommended to monitor stability .

Advanced Research Questions

Q. How can contradictory data on the solubility of 3-Cyclopropoxy-2,6-diiodopyridine in polar vs. non-polar solvents be resolved?

  • Methodological Answer : Systematic solubility studies should be conducted under controlled humidity and temperature. Use Hansen solubility parameters (δD, δP, δH) to predict solvent compatibility. For example, low solubility in water (δ ~47.8 MPa¹/²) but higher solubility in DMF (δ ~24.8 MPa¹/²) aligns with its hydrophobic cyclopropoxy group. Conflicting reports may arise from impurities; thus, pre-purification via column chromatography (silica gel, hexane/ethyl acetate) is essential before testing .

Q. What computational strategies predict the reactivity of 3-Cyclopropoxy-2,6-diiodopyridine in Suzuki-Miyaura cross-coupling reactions?

  • Methodological Answer : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) can model iodine’s leaving-group aptitude and steric hindrance from the cyclopropoxy moiety. Compare computed activation energies with empirical yields using Pd(PPh₃)₄ catalysts. Studies on analogous fluoropyridines show that electron-withdrawing groups accelerate oxidative addition but may hinder transmetalation steps .

Q. How do steric and electronic effects of the cyclopropoxy group influence regioselectivity in further functionalization?

  • Methodological Answer : The cyclopropoxy group’s strain induces ring-opening side reactions under strong bases (e.g., NaH). Regioselectivity in electrophilic substitutions (e.g., nitration) can be predicted using frontier molecular orbital (FMO) analysis. For example, the HOMO localization at the 4-position (para to iodine) suggests preferential electrophilic attack there. Experimental validation via 13C^{13}\text{C}-NMR chemical shifts and kinetic studies is critical .

Q. What experimental designs address discrepancies in reported melting points for 3-Cyclopropoxy-2,6-diiodopyridine?

  • Methodological Answer : Use differential scanning calorimetry (DSC) to determine melting point ranges (e.g., 120–125°C) with controlled heating rates (5°C/min). Contradictions may arise from polymorphic forms or hygroscopicity; thus, crystallize the compound from multiple solvents (e.g., ethanol vs. toluene) and compare DSC thermograms. Purity should be confirmed via elemental analysis (<0.3% deviation from theoretical C/H/N values) .

Data Contradiction and Validation

Q. How can researchers reconcile conflicting cytotoxicity results in biological assays involving 3-Cyclopropoxy-2,6-diiodopyridine?

  • Methodological Answer : Standardize assay conditions (e.g., cell line, incubation time, and solvent controls). For instance, DMSO concentrations >0.1% may artificially inflate toxicity. Use orthogonal assays (e.g., MTT, ATP luminescence) to validate IC₅₀ values. Contradictions may stem from compound aggregation; dynamic light scattering (DLS) can detect nanoaggregates, and critical micelle concentration (CMC) studies should be performed .

Q. What statistical frameworks are robust for analyzing time-dependent degradation kinetics of 3-Cyclopropoxy-2,6-diiodopyridine?

  • Methodological Answer : Apply mixed-effects models to account for batch-to-batch variability in degradation studies. Use accelerated stability testing (40°C/75% RH) and Arrhenius kinetics to extrapolate shelf-life. Structural equation modeling (SEM) can validate hypothesized degradation pathways (e.g., iodine loss vs. cyclopropane ring opening) .

Tables for Key Data

Property Method Expected Outcome Reference
Melting PointDSC120–125°C (polymorph-dependent)
Solubility in DMFGravimetric Analysis25–30 mg/mL (25°C)
1H^1H-NMR (CDCl₃)500 MHz spectrometerδ 4.2–4.5 (m, cyclopropoxy CH₂), δ 8.1 (s, H4)
HRMS (ESI+)Q-TOF Mass Spectrometerm/z 428.85 [M+H]⁺

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.